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Compound of Interest

Compound Name: Ethyl Heptadecanoate-d5

Cat. No.: B1162381 Get Quote

Part 1: Executive Safety Assessment
Ethyl Heptadecanoate-d5 (CAS: 14010-23-2 for unlabeled parent) is a stable, deuterated fatty

acid ester. It is NOT radioactive.

A common error in laboratory management is misclassifying deuterated compounds as

radioactive waste due to the "isotope" label. This leads to unnecessary regulatory burdens and

disposal costs. This compound must be managed as Chemical Waste, specifically within the

Non-Halogenated Organic stream.
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Parameter Specification Disposal Implication

Chemical Structure
Organic ester; high calorific

value suitable for incineration.

Radioactivity Negative (Stable Isotope)
DO NOT use radioactive waste

bins.

Physical State

Solid (

C) or Liquid (

C)

May solidify in waste

containers; ensure solvent

dissolution if mixing.

Flash Point C (Combustible)
Class IIIB Combustible Liquid.

Segregate from oxidizers.

Water Solubility Negligible
DO NOT dispose of down the

drain.

RCRA Status Non-Listed (Characteristic)
Regulated as general organic

chemical waste.

Part 2: Critical Pre-Disposal Protocol (The "Why" &
"How")
1. The Isotope Recovery Step (Economic & Analytical Integrity)
Context: Deuterated standards are high-value assets. Premature disposal of "empty" vials often

discards residual material worth hundreds of dollars.

Action: Before disposal, perform a Triple Rinse of the original vial using the solvent intended

for your analysis (e.g., Chloroform, Hexane, or Methanol).

Logic: This recovers residual standard for analysis and simultaneously decontaminates the

glass container, simplifying its disposal as "RCRA Empty."

2. Waste Segregation (The Non-Halogenated Stream)
Context: Ethyl Heptadecanoate-d5 contains no halogens (Cl, Br, F, I) other than the deuterium

isotope (which behaves chemically like hydrogen).
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Action: Segregate into Non-Halogenated Organic Waste.

Warning: Do not mix with Halogenated solvents (e.g., Dichloromethane) unless unavoidable.

Mixing downgrades the entire waste container to "Halogenated," which is significantly more

expensive to incinerate.

Part 3: Step-by-Step Disposal Workflow
Step 1: Container Selection[1]

Primary Choice: High-Density Polyethylene (HDPE) or Glass (Amber/Clear).

Cap: Polypropylene with PTFE liner.

Requirement: Container must be compatible with the solvent matrix if the Ethyl
Heptadecanoate-d5 is in solution.

Step 2: Bulking & Transfer
If the material is in solution:

Pour into the Non-Halogenated waste carboy.

Record the volume added on the waste log.

Crucial: If the pure substance has solidified (melting point ~28°C), dissolve it in a small

amount of ethanol or hexane before adding to the liquid waste stream to prevent clogging

the carboy neck.

Step 3: Labeling Compliance
Labeling is the primary point of failure in safety audits. The label must contain:

Full Chemical Name: "Ethyl Heptadecanoate-d5 Solution" (No abbreviations).

Hazard Checkboxes: [x] Combustible/Flammable [x] Irritant.

Constituents: If mixed with solvents, list percentages (e.g., "99% Hexane, <1% Ethyl
Heptadecanoate-d5").
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Step 4: Final Handoff
Cap container tightly (do not leave funnels in open carboys).

Store in Secondary Containment until EHS pickup.

Part 4: Visual Decision Logic
The following diagram outlines the decision matrix for disposing of Ethyl Heptadecanoate-d5,

ensuring no confusion with radioactive or halogenated streams.
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Figure 1: Decision matrix for the disposal of stable isotope esters, distinguishing them from

radioactive workflows.

Part 5: Regulatory & Environmental Context
EPA RCRA Compliance
Under the Resource Conservation and Recovery Act (RCRA), Ethyl Heptadecanoate is not a P-

listed or U-listed acute hazardous waste. However, it is regulated based on Ignitability (D001) if

in a flammable solvent, or simply as organic chemical waste.

Prohibition: It is illegal to dispose of fatty acid esters via sink drainage (sewer) due to their

high Biological Oxygen Demand (BOD) and insolubility, which can damage municipal water

treatment systems.

Aquatic Toxicity
Long-chain esters can coat aquatic surfaces, inhibiting oxygen exchange. While Ethyl

Heptadecanoate is not classified as a "Severe Marine Pollutant" for transport, it poses chronic

risks to aquatic environments.

Spill Management: If spilled, do not wash into drains. Absorb with vermiculite or clay pads

and dispose of the absorbent as solid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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